5-Cyanophthalide
Overview
Description
5-Cyanophthalide is an intermediate used for the synthesis of citalopram and its active enantiomer S (+) citalopram, both of which are known active ingredients commonly used for treating depression . It is also a useful synthetic intermediate .
Synthesis Analysis
The process for obtaining 5-cyanophthalide starts from 5-carboxyphthalide which is converted into the corresponding acylochloride. The latter is reacted with hydroxylamine to give the corresponding hydroxamyl phthalide which is subsequently subjected to a dehydration reaction to give 5-cyanophthalide . Another method provides for starting from 5-aminophthalide which is converted into 5-cyanophthalide by means of a diazotization reaction followed by a reaction with CuCN .Molecular Structure Analysis
The molecular formula of 5-Cyanophthalide is C9H5NO2 . Its molecular weight is 159.14 .Chemical Reactions Analysis
The process for the preparation of 5-cyanophthalide involves starting from 5-carboxyphthalide which, in its acyl chloride form, is reacted with hydroxylamine to give the corresponding hydroxamyl phthalide which is subsequently subjected to a dehydration reaction to give 5-cyanophthalide .Scientific Research Applications
Chemical Synthesis
5-Cyanophthalide is a chemical compound used in various chemical syntheses . It has an empirical formula of C9H5NO2 and a molecular weight of 159.14 . It is a solid substance with a melting point of 201-205 °C .
Intermediate in Drug Synthesis
5-Cyanophthalide serves as an intermediate in the synthesis of certain drugs . For instance, it is used in the production of citalopram and its active enantiomer S (+) citalopram . These are antidepressant drugs used to treat major depressive disorder and anxiety disorders.
Mechanism of Action
Target of Action
5-Cyanophthalide is a chemical compound with the molecular formula C9H5NO2
Biochemical Pathways
5-Cyanophthalide is known to be an intermediate used for the synthesis of citalopram and its active enantiomer S (+) citalopram , both of which are known active ingredients commonly used for treating depression
Safety and Hazards
Future Directions
5-Cyanophthalide is an important intermediate in the preparation of drugs like citalopram and its active enantiomer S (+) citalopram . As these drugs are commonly used for treating depression, the demand for 5-Cyanophthalide is expected to remain strong. Future research may focus on improving the synthesis process of 5-Cyanophthalide.
properties
IUPAC Name |
1-oxo-3H-2-benzofuran-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5NO2/c10-4-6-1-2-8-7(3-6)5-12-9(8)11/h1-3H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEEGWTLAFIZLSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)C#N)C(=O)O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40868641 | |
Record name | 1-Oxo-1,3-dihydro-2-benzofuran-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40868641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82104-74-3 | |
Record name | 5-Cyanophthalide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82104-74-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dihydro-1-oxoisobenzofuran-5-carbonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082104743 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Oxo-1,3-dihydro-2-benzofuran-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40868641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dihydro-1-oxoisobenzofuran-5-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.615 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of 5-cyanophthalide in pharmaceutical chemistry?
A1: 5-Cyanophthalide acts as a key intermediate in the synthesis of citalopram [, , , , , , ].
Q2: Can you describe a general synthetic route for citalopram utilizing 5-cyanophthalide?
A2: Several research papers outline synthetic pathways for citalopram starting from 5-cyanophthalide. Common steps involve:
- Grignard Reaction: 5-Cyanophthalide undergoes a Grignard reaction with 4-fluorophenyl magnesium halide. [, , , ]
- Cyclization: The resulting intermediate from the Grignard reaction is subsequently cyclized. [, , , ]
- Alkylation: The cyclized product is further reacted, often with a halogenated dimethylaminopropyl magnesium compound, to introduce the characteristic side chain of citalopram. [, ]
- Salt Formation: The final citalopram free base is frequently converted into a pharmaceutically acceptable salt, such as citalopram hydrobromide or citalopram oxalate. [, , ]
Q3: Are there alternative methods for synthesizing 5-cyanophthalide itself?
A3: Yes, research indicates that 5-cyanophthalide can be synthesized from 5-carboxyphthalide. This conversion can be achieved by transforming 5-carboxyphthalide into its corresponding amide, followed by dehydration using a suitable dehydrating agent [, ].
Q4: What specific impurities originating from 5-cyanophthalide have been identified in citalopram hydrobromide drug substance?
A4: Research has detected the presence of 4-Nitro phthalimide, 5-Bromo phthalide, 5-Amino phthalide, and 4-Amino phthalimide as impurities in citalopram hydrobromide. These impurities are thought to originate from 5-cyanophthalide during the manufacturing process [].
Q5: Have any analytical methods been developed to monitor these impurities?
A5: Yes, Ultra Performance Liquid Chromatography (UPLC) methods have been developed and validated for the quantification of 4-Nitro phthalimide, 5-Bromo phthalide, 5-Amino phthalide, and 4-Amino phthalimide in citalopram hydrobromide drug substance [].
Q6: What is the structure of 5-cyanophthalide?
A6: 5-Cyanophthalide is a phthalide derivative with a cyano group (-CN) attached to the 5th position of the benzene ring.
Q7: Are there any known methods to improve the yield of 5-cyanophthalide synthesis?
A7: One study reports achieving a higher yield of over 82% for the synthesis of 4-nitrophthalimide, a precursor to 5-aminophthalimide and subsequently 5-cyanophthalide, by optimizing the nitration of o-phthalimide with mixed acid [].
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